Cas no 5468-46-2 ( )
structure
Product Name:
CAS No:5468-46-2
MF:C10H6N2O4
MW:218.165642261505
CID:942540
PubChem ID:5354470
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- (Z)-2-cyano-3-(3-nitrophenyl)prop-2-enoic acid
- (2Z)-2-cyano-3-(3-nitrophenyl)prop-2-enoic acid
- 2-Cyan-3-(3-nitro-phenyl)-acrylsaeure
- 2-cyano-3-(3'-nitro-1'-phenyl)acrylic acid
- 2-cyano-3-(3-nitro-phenyl)-acrylic acid
- 3-nitrobenzylidenecyanoacetic acid
- AC1NS5OC
- NSC11463
- AKOS024361350
- SCHEMBL17397039
- ST50991615
- NSC-11463
- 5468-46-2
- DTXSID70417803
-
-
- Inchi: 1S/C10H6N2O4/c11-6-8(10(13)14)4-7-2-1-3-9(5-7)12(15)16/h1-5H,(H,13,14)/b8-4-
- InChI Key: PJGINNBZKZIMNJ-YWEYNIOJSA-N
- SMILES: [O-][N+](C1=CC=CC(/C=C(/C#N)\C(=O)O)=C1)=O
Computed Properties
- Exact Mass: 218.03278
- Monoisotopic Mass: 218.032757
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 107
- XLogP3: 1.6
Experimental Properties
- Density: 1.488
- Boiling Point: 421.9°C at 760 mmHg
- Flash Point: 209°C
- Refractive Index: 1.668
- PSA: 104.23
- LogP: 2.10958
Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
5468-46-2 ( ) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk